Cas no 72195-82-5 (Oxirane, 2,3-bis(5-methylhexyl)-, cis-)

• Product Name: Oxirane, 2,3-bis(5-methylhexyl)-, cis-
• CAS No: 72195-82-5
• MF: C₁₆H₃₂O
• MW: 240.42468547821
• CID: 544365
• PubChem ID: 71404471
• Update Time: 2025-04-19

Oxirane, 2,3-bis(5-methylhexyl)-, cis- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2,3-bis(5-methylhexyl)-, cis-
• (2S,3R)-2,3-bis(5-methylhexyl)oxirane
• (2R,3S)-2,3-Bis(5-methylhexyl)oxirane
• 72195-82-5
• DTXSID20825313

• Inchi： 1S/C16H32O/c1-13(2)9-5-7-11-15-16(17-15)12-8-6-10-14(3)4/h13-16H,5-12H2,1-4H3/t15-,16+
• InChI Key： IEFWJLCQGNDOMJ-IYBDPMFKSA-N
• SMILES： O1[C@@H](CCCCC(C)C)[C@H]1CCCCC(C)C

Computed Properties

• Exact Mass: 240.24546
• Monoisotopic Mass: 240.245315640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53